Ethanol

• CAS No.: 64-17-5
• Product Name: Ethanol
• Molecular Formula: CH3CH2OH; C2H6O; CH3CH2OH; C2H6O
• Molecular Weight: 46.07 g/mol
• IUPAC Name: ethanol
• Standard InChI: InChI=1S/C2H6O/c1-2-3/h3H,2H2,1H3
• Standard InChIKey: LFQSCWFLJHTTHZ-UHFFFAOYSA-N
• Impurities: ...The purpose of this study was to compare aluminum levels in fresh, and stored, canned beer representative of U.S. quality draft. ...two brands of beer, A and B, held at two different temperatures of 23 °C (room temperature) and 5 °C (refrigerated) over a period of 5 months. Room temperature beer was found to contain more aluminum (108 ug/L) than refrigerated beer and brand A at room temperature had significantly more aluminum content (546 ug/L) than brand B (414 ug/L) at the end of the duration of storage period. Aluminum content changes from day 0 to day 150 were significant.
• SMILES: CCO
• Canonical SMILES: CCO
• Boiling Point: 173.3 °F at 760 mm Hg (NTP, 1992); 78.2 °C; 78.24 °C; 78 °C; 173°F
• Colorform: Clear, colorless, very mobile liquid
• Density: 0.79 at 68 °F (USCG, 1999); d204 0.79; 0.7893 g/cu cm at 20 °C; Relative density (water = 1): 0.79; < 0.810; 0.79
• Flash Point: 55 °F (NTP, 1992); 14.0 °C (57.2 °F) - closed cup; Table: Flash Point for Ethyl Alcohol and Water [Table#229]; ; 55 °F (13 °C) (closed cup); 12.0 °C c.c.; 55°F
• Melting Point: -173.4 °F (NTP, 1992); -114.1 °C; Fp -117.3 ° (-112.3 °); -114.14 °C; -114.1°C; -114 °C; -173°F
• Physical Description: Ethanol with a small amount of an adulterant added so as to be unfit for use as a beverage.; Ethanol appears as a clear colorless liquid with a characteristic vinous odor and pungent taste. Flash point 55°F. Density 6.5 lb / gal. Vapors are heavier than air.; Liquid; OtherSolid, Liquid; WetSolid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear, colourless, mobile liquid with a characteristic odour and a burning taste; Clear, colorless liquid with a weak, ethereal, vinous odor.
• Description: Ethanol, also known as ethyl alcohol or 1-hydroxyethane, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Ethanol is a drug which is used for therapeutic neurolysis of nerves or ganglia for the relief of intractable chronic pain in such conditions as inoperable cancer and trigeminal neuralgia (tic douloureux), in patients for whom neurosurgical procedures are contraindicated. Ethanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Ethanol has been found throughout most human tissues, and has also been detected in most biofluids, including urine, feces, blood, and sweat. Within the cell, ethanol is primarily located in the cytoplasm, peroxisome and myelin sheath. Ethanol exists in all eukaryotes, ranging from yeast to humans. Ethanol participates in a number of enzymatic reactions. In particular, Ethanol can be converted into acetaldehyde; which is mediated by the enzyme alcohol dehydrogenase 1B. Furthermore, Ethanol can be converted into acetaldehyde through its interaction with the enzyme cytochrome P450 2E1. Finally, Ethanol can be biosynthesized from acetaldehyde through the action of the enzyme alcohol dehydrogenase. In humans, ethanol is involved in the ethanol degradation pathway and the disulfiram action pathway. Outside of the human body, ethanol can be found in corn and safflower. This makes ethanol a potential biomarker for the consumption of these food products. Ethanol is a potentially toxic compound. Ethanol has been found to be associated with several diseases known as cervical myelopathy, kidney disease, and lung cancer; ethanol has also been linked to the inborn metabolic disorders including celiac disease.; Ethanol is a primary alcohol that is ethane in which one of the hydrogens is substituted by a hydroxy group. It has a role as an antiseptic drug, a polar solvent, a neurotoxin, a central nervous system depressant, a teratogenic agent, a NMDA receptor antagonist, a protein kinase C agonist, a disinfectant, a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a primary alcohol, an alkyl alcohol, a volatile organic compound and a member of ethanols. It is a conjugate acid of an ethoxide.; Ethanol appears as a clear colorless liquid with a characteristic vinous odor and pungent taste. Flash point 55°F. Density 6.5 lb / gal. Vapors are heavier than air.
• Purity: >99.8%
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 73° F (NTP, 1992); 1000000 mg/L (at 25 °C); 21.71 M; 1000 mg/mL at 25 °C; In water, miscible /1X10+6 mg/L/ at 25 °C; Miscible with ethyl ether, acetone, chloroform; soluble in benzene; Miscible with many organic solvents; 1000.0 mg/mL; Solubility in water: miscible; Soluble in water; Miscible
• Synonyms: Ethyl Alcohol; 100C.NPA; AHD 2000; Alcare Hand Degermer; Alcohol; Potato Alcohol; Sterillium Rub; Surfin 96; Synasol; Tecsol; Tecsol C; Vinic Alcohol
• Vapor Density: 1.59 (NTP, 1992) (Relative to Air); 1.59 (Air = 1); Relative vapor density (air = 1): 1.6; 1.59
• Vapor Pressure: 40 mm Hg at 66 °F ; 50 mm Hg at 77° F (NTP, 1992); 59.27 mmHg; 59.3 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 20 °C: 5.8; 44 mmHg
• PubChem Compound: 702
• Last Modified: Nov 11 2021